BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Spectroscopic Data of
Tert-butyl (1-formylcyclopropyl)carbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tert-butyl (1-
Compound Name:
formylcyclopropyl)carbamate

Cat. No.: B034031

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Tert-butyl (1-
formylcyclopropyl)carbamate, a key building block in organic synthesis and drug discovery.
The information presented herein is essential for the accurate identification, characterization,
and quality control of this compound.

Chemical Structure and Properties

Tert-butyl (1-formylcyclopropyl)carbamate

CAS Number: 107259-06-3

Molecular Formula: CoH1sNOs

Molecular Weight: 185.22 g/mol

Appearance: White to off-white solid

This compound features a cyclopropane ring functionalized with both a formyl group and a tert-
butoxycarbonyl (Boc) protected amine. This unique combination of functionalities makes it a
valuable intermediate for the synthesis of various complex molecules, including pharmaceutical
candidates.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b034031?utm_src=pdf-interest
https://www.benchchem.com/product/b034031?utm_src=pdf-body
https://www.benchchem.com/product/b034031?utm_src=pdf-body
https://www.benchchem.com/product/b034031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Tert-butyl (1-
formylcyclopropyl)carbamate.

H NMR (Proton Nuclear Magnetic Resonance) Data
Chemical Shift ()
ppm

Multiplicity Integration Assignment

Data not available

No publicly available experimental *H NMR data was found for this compound.

3C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

Chemical Shift (8) ppm Signal Assighment

Data not available

No publicly available experimental 13C NMR data was found for this compound.

IR (Infrared) Spectroscopy Data

Wavenumber (cm~12) Intensity Assignment

Data not available

No publicly available experimental IR data was found for this compound.

MS (Mass Spectrometry) Data
m/z

lon Type

Data not available

No publicly available experimental Mass Spectrometry data was found for this compound.

Note:Despite extensive searches of scientific literature, chemical databases, and supplier
information, specific, experimentally verified spectroscopic data for Tert-butyl (1-
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formylcyclopropyl)carbamate could not be located. The tables above reflect this lack of
publicly available information.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of Tert-butyl (1-
formylcyclopropyl)carbamate that include full characterization data are not readily available
in the public domain. Synthetic routes to similar N-Boc protected aminocyclopropane
derivatives have been reported, generally involving the protection of the corresponding amine
followed by functional group manipulation to introduce the formyl group. The acquisition of
spectroscopic data would typically follow standard laboratory procedures.

General Protocol for NMR Spectroscopy: *H and 13C NMR spectra are typically recorded on a
spectrometer operating at a frequency of 300 MHz or higher. The sample is dissolved in a
deuterated solvent, such as chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-de), with
tetramethylsilane (TMS) used as an internal standard (0.00 ppm).

General Protocol for IR Spectroscopy: Infrared spectra are commonly obtained using a Fourier-
transform infrared (FTIR) spectrometer. The sample can be analyzed as a thin film on a salt
plate (e.g., NaCl or KBr) or as a KBr pellet.

General Protocol for Mass Spectrometry: Mass spectra are typically acquired using techniques
such as electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS). The
data provides information on the molecular weight and fragmentation pattern of the compound.

Logical Representation of the Compound's
Structure

The following diagram illustrates the chemical structure of Tert-butyl (1-
formylcyclopropyl)carbamate, generated using the DOT language.

Caption: Chemical structure of Tert-butyl (1-formylcyclopropyl)carbamate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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